Cas no 1807103-22-5 (4-Bromo-2-methoxypyridine-5-sulfonyl chloride)

• Product Name: 4-Bromo-2-methoxypyridine-5-sulfonyl chloride
• CAS No: 1807103-22-5
• MF: C₆H₅BrClNO₃S
• MW: 286.53079867363
• CID: 4901252
• Update Time: 2025-05-26

4-Bromo-2-methoxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methoxypyridine-5-sulfonyl chloride

• Inchi： 1S/C6H5BrClNO3S/c1-12-6-2-4(7)5(3-9-6)13(8,10)11/h2-3H,1H3
• InChI Key： NDMRVVLIMJBSTP-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=CC=1S(=O)(=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.9
• Topological Polar Surface Area: 64.599

Additional information on 4-Bromo-2-methoxypyridine-5-sulfonyl chloride

Comprehensive Overview of 4-Bromo-2-methoxypyridine-5-sulfonyl chloride (CAS No. 1807103-22-5)

4-Bromo-2-methoxypyridine-5-sulfonyl chloride (CAS No. 1807103-22-5) is a highly specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its brominated pyridine core and methoxy functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure enables versatile applications in cross-coupling reactions and sulfonamide formation, making it a focal point for researchers exploring drug discovery and material science.

In recent years, the demand for 4-Bromo-2-methoxypyridine-5-sulfonyl chloride has surged due to its role in developing small-molecule inhibitors and kinase-targeted therapies. With the rise of precision medicine and AI-driven drug design, this compound has gained attention for its potential in optimizing structure-activity relationships (SAR). Researchers frequently search for "sulfonyl chloride applications" or "pyridine derivatives in medicinal chemistry," reflecting its relevance in cutting-edge scientific inquiries.

The synthesis of 4-Bromo-2-methoxypyridine-5-sulfonyl chloride involves meticulous halogenation and sulfonation processes, ensuring high purity for sensitive reactions. Its CAS No. 1807103-22-5 is often referenced in patents related to heterocyclic compound innovations, particularly in cancer research and antiviral agent development. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, addressing common user queries such as "how to characterize sulfonyl chlorides."

From an industrial perspective, 4-Bromo-2-methoxypyridine-5-sulfonyl chloride aligns with trends in green chemistry, as efforts focus on reducing waste in multi-step syntheses. Its compatibility with catalytic methodologies (e.g., palladium-catalyzed reactions) positions it as a sustainable choice for high-value chemical production. This resonates with searches like "eco-friendly sulfonation techniques" or "scalable pyridine synthesis," highlighting its intersection with environmental concerns.

In conclusion, CAS No. 1807103-22-5 represents a pivotal building block in modern organic chemistry. Its integration into high-throughput screening platforms and combinatorial libraries underscores its adaptability to automated synthesis workflows. As the scientific community prioritizes fragment-based drug design, this compound’s structural modularity ensures its enduring significance in both academic and industrial settings.